Ceftazidime Impurity A
Ceftazidime Impurity A
A Ceftazidime isomer, an impurity of Ceftazidime
Brand Name:
Vulcanchem
CAS No.:
1000980-60-8
VCID:
VC0193858
InChI:
InChI=1S/C22H22N6O7S2/c1-22(2,20(33)34)35-26-13(12-10-37-21(23)24-12)16(29)25-14-17(30)28-15(19(31)32)11(9-36-18(14)28)8-27-6-4-3-5-7-27/h3-7,9-10,14-15,18H,8H2,1-2H3,(H4-,23,24,25,29,31,32,33,34)/b26-13-/t14-,15?,18-/m1/s1
SMILES:
CC(C)(C(=O)O)ON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(C(=CS3)C[N+]4=CC=CC=C4)C(=O)[O-]
Molecular Formula:
C22H22N6O7S2
Molecular Weight:
546.6 g/mol
Ceftazidime Impurity A
CAS No.: 1000980-60-8
Impurities
VCID: VC0193858
Molecular Formula: C22H22N6O7S2
Molecular Weight: 546.6 g/mol
Purity: > 95%
CAS No. | 1000980-60-8 |
---|---|
Product Name | Ceftazidime Impurity A |
Molecular Formula | C22H22N6O7S2 |
Molecular Weight | 546.6 g/mol |
IUPAC Name | (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylate |
Standard InChI | InChI=1S/C22H22N6O7S2/c1-22(2,20(33)34)35-26-13(12-10-37-21(23)24-12)16(29)25-14-17(30)28-15(19(31)32)11(9-36-18(14)28)8-27-6-4-3-5-7-27/h3-7,9-10,14-15,18H,8H2,1-2H3,(H4-,23,24,25,29,31,32,33,34)/b26-13-/t14-,15?,18-/m1/s1 |
Standard InChIKey | LRKHKETXQNDOKF-YTAHGSIGSA-N |
Isomeric SMILES | CC(C)(C(=O)O)O/N=C(/C1=CSC(=N1)N)\C(=O)N[C@H]2[C@@H]3N(C2=O)C(C(=CS3)C[N+]4=CC=CC=C4)C(=O)[O-] |
SMILES | CC(C)(C(=O)O)ON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(C(=CS3)C[N+]4=CC=CC=C4)C(=O)[O-] |
Canonical SMILES | CC(C)(C(=O)O)ON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(C(=CS3)C[N+]4=CC=CC=C4)C(=O)[O-] |
Appearance | Off-White to Light Brown Solid |
Melting Point | >136°C |
Description | A Ceftazidime isomer, an impurity of Ceftazidime |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 1-[[(6R,7R)-7-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-en-3-yl]methyl]pyridinium; Δ-2-Ceftazidime; Ceftazidime Impurity A (EP) |
PubChem Compound | 23659635 |
Last Modified | Nov 11 2021 |
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